4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C15H20N6S/c1-2-7-19(6-1)13-3-4-16-14(18-13)20-8-10-21(11-9-20)15-17-5-12-22-15/h3-5,12H,1-2,6-11H2
• InChI Key: QTGLUOWBABAUFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)C4=NC=CS4
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol

Description

4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine (4-PTP) is an organic compound that belongs to the class of heterocyclic compounds. It is a member of the thiazole family and is a structural analog of thiamine (vitamin B1). 4-PTP has been studied extensively in recent years due to its potential applications in scientific research, drug development, and other fields.

Mechanism of Action

The mechanism of action of 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of nucleic acids. It has also been suggested that 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine may act as an antioxidant, which could be beneficial in the prevention of certain diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine are still being studied. However, some studies have suggested that the compound may have anti-inflammatory and anti-tumor properties. In addition, 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been found to inhibit the growth of certain bacterial and fungal species.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in laboratory experiments is its low cost and ease of synthesis. Additionally, the compound is relatively stable and can be stored for long periods of time. On the other hand, the compound is not water soluble and can be difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for the use of 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine in scientific research. These include the development of new drugs and other therapeutics, the synthesis of transition metal complexes, and the investigation of the compound’s biochemical and physiological effects. Additionally, the compound could be used in the development of new materials, such as catalysts and sensors.

Synthesis Methods

4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine can be synthesized by the reaction of pyrrolidine with 1,3-thiazol-2-ylpiperazine. This reaction is typically carried out in an aqueous medium at room temperature. The reaction is generally completed within 1-2 hours. The product can be isolated by precipitation or filtration and then purified by recrystallization.

Scientific Research Applications

4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been studied extensively in recent years due to its potential applications in scientific research. It has been used as a ligand in the synthesis of transition metal complexes, which can be used as catalysts in a variety of organic reactions. In addition, 4-(pyrrolidin-1-yl)-2-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has been used in the synthesis of peptide-based drugs, as well as in the development of new drugs for the treatment of cancer and other diseases.